N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine

• IUPAC Name: N-(3-chloro-4-methylphenyl)-4-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H14ClN3S2/c1-8-4-5-11(6-12(8)16)18-15-19-13(7-20-15)14-9(2)17-10(3)21-14/h4-7H,1-3H3,(H,18,19)
• InChI Key: LWHMLPXVUVSNHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=CS2)C3=C(N=C(S3)C)C)Cl
• Molecular Formula: C15H14ClN3S2
• Molecular Weight: 335.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine is a chemical compound with potential applications in scientific research. It belongs to the family of bi-thiazole compounds, which have been found to possess various biological activities such as antimicrobial, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids, such as DNA and RNA. This inhibition leads to the disruption of the normal functioning of the microorganisms or cancer cells, resulting in their death.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been reported to induce apoptosis, a programmed cell death, in cancer cells. It also has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest. Moreover, it has been shown to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine has several advantages for lab experiments. It is a stable compound that can be easily synthesized with a reasonable yield and high purity. It also has a broad range of biological activities, making it a potential candidate for various research projects. However, there are limitations to its use in lab experiments. The compound has poor solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research of N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine. One direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and viral infections. Another direction is to explore its mechanism of action and identify its molecular targets. Moreover, it would be interesting to investigate its structure-activity relationship and optimize its biological activities. Finally, the development of novel synthesis methods and the exploration of its analogs may lead to the discovery of more potent and selective compounds.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-2',4'-dimethyl-4,5'-bi-1,3-thiazol-2-amine has been found to have potential applications in scientific research due to its various biological activities. It has been reported to have antimicrobial activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae. It also has antiviral activity against herpes simplex virus type 1 and 2. Moreover, it has been found to have anticancer activity against human lung cancer cells and breast cancer cells.